Cas no 635723-86-3 (2-(bromomethyl)-6-fluoropyridine hydrochloride)

• Product Name: 2-(bromomethyl)-6-fluoropyridine hydrochloride
• CAS No: 635723-86-3
• MF: C₆H₆BrClFN
• MW: 226.47394323349
• MDL: MFCD20527160
• CID: 1653791
• PubChem ID: 23070976
• Update Time: 2025-11-02

2-(bromomethyl)-6-fluoropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(bromomethyl)-6-fluoro-, hydrochloride
• 2-(bromomethyl)-6-fluoropyridine hydrochloride
• SCHEMBL2958996
• EN300-247147
• 635723-86-3
• 2-(bromomethyl)-6-fluoropyridinehydrochloride

• MDL： MFCD20527160
• Inchi： 1S/C6H5BrFN.ClH/c7-4-5-2-1-3-6(8)9-5;/h1-3H,4H2;1H
• InChI Key： QDUCLZGCFJFZMD-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(N=1)F.Cl

Computed Properties

• Exact Mass: 224.93568
• Monoisotopic Mass: 224.93562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-(bromomethyl)-6-fluoropyridine hydrochloride

2-(Bromomethyl)-6-fluoropyridine Hydrochloride (CAS No. 635723-86-3): A Comprehensive Overview

2-(Bromomethyl)-6-fluoropyridine hydrochloride (CAS No. 635723-86-3) is a specialized chemical compound widely used in pharmaceutical research and organic synthesis. This halogenated pyridine derivative has gained significant attention due to its unique structural properties and versatile applications. With the increasing demand for fluorinated compounds in drug discovery, this molecule serves as a valuable building block for medicinal chemists.

The compound features a bromomethyl group at the 2-position and a fluorine atom at the 6-position of the pyridine ring, making it particularly reactive for various coupling reactions. Its hydrochloride salt form enhances stability and solubility, which is crucial for many synthetic applications. Researchers often search for "2-(bromomethyl)-6-fluoropyridine hydrochloride synthesis" or "CAS 635723-86-3 applications" when exploring its potential uses.

In recent years, the pharmaceutical industry has shown growing interest in fluoropyridine derivatives, especially in the development of kinase inhibitors and CNS-targeting drugs. The presence of both bromine and fluorine atoms in this compound allows for selective functionalization, addressing the current trend toward structure-activity relationship (SAR) optimization in drug design. Many researchers are investigating "how to use 2-(bromomethyl)-6-fluoropyridine in medicinal chemistry" as part of their drug discovery projects.

The compound's molecular weight of 226.47 g/mol and purity specifications make it suitable for high-throughput screening and combinatorial chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this material, with scientists frequently searching for "635723-86-3 characterization data" or "2-(bromomethyl)-6-fluoropyridine HCl NMR spectrum".

From a synthetic chemistry perspective, 2-(bromomethyl)-6-fluoropyridine hydrochloride serves as an excellent precursor for palladium-catalyzed cross-coupling reactions, including Suzuki, Stille, and Negishi couplings. This aligns with the current focus on transition metal-catalyzed reactions in modern organic synthesis. The bromomethyl group's reactivity also enables nucleophilic substitution reactions, making it valuable for creating diverse molecular architectures.

Storage and handling of this compound require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. Researchers often inquire about "635723-86-3 stability" and "storage conditions for fluoropyridine derivatives" when working with this material.

The market for fluorinated building blocks like 2-(bromomethyl)-6-fluoropyridine hydrochloride continues to expand, driven by the pharmaceutical industry's need for novel synthetic intermediates. With the growing emphasis on precision medicine and targeted therapies, the demand for such specialized compounds is expected to increase significantly in the coming years.

Quality control is paramount when working with CAS 635723-86-3, as impurities can affect downstream reactions. Reputable suppliers typically provide certificates of analysis detailing parameters such as purity (often ≥95% by HPLC), water content, and residual solvents. These specifications are crucial for researchers searching for "high purity 2-(bromomethyl)-6-fluoropyridine HCl" for their synthetic applications.

In conclusion, 2-(bromomethyl)-6-fluoropyridine hydrochloride represents an important tool in modern chemical research, particularly in pharmaceutical development. Its unique combination of reactive sites makes it valuable for creating diverse molecular scaffolds, addressing current challenges in drug discovery and materials science. As research continues to explore new applications for halogenated pyridines, this compound will likely maintain its position as a key intermediate in synthetic chemistry.